Cas no 1346606-55-0 (Clomiphene-d5 N-Oxide)

• Product Name: Clomiphene-d5 N-Oxide
• CAS No: 1346606-55-0
• MF: C₂₆H₂₈ClNO₂
• MW: 432.020643234253
• CID: 4555316
• Update Time: 2025-07-16

Clomiphene-d5 N-Oxide Chemical and Physical Properties

Names and Identifiers

• Clomiphene-d5 N-Oxide
• 2-[4-[2-Chloro-(1,2-diphenyl-d5)ethenyl]phenoxy]-N,N-diethyl-ethanaMine N-Oxide
• CloMifenoxide-d5

• Inchi： 1S/C26H28ClNO2/c1-3-28(29,4-2)19-20-30-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25+/i5D,6D,7D,8D,9D,10D,11D,12D,13D,14D
• InChI Key： PGHWCZITRQNIPM-DPCWGUKPSA-N
• SMILES： [N+]([O-])(CC)(CC)CCOC1=CC=C(/C(/C2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])=C(/Cl)\C2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Clomiphene-d5 N-Oxide

Professional Introduction to Clomiphene-d5 N-Oxide (CAS No: 1346606-55-0)

Clomiphene-d5 N-Oxide, identified by the chemical compound code CAS No: 1346606-55-0, is a deuterated derivative of clomiphene, a well-known selective estrogen receptor modulator (SERM). This compound has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug metabolism studies and analytical chemistry. The introduction of deuterium atoms (denoted as "-d5") enhances the compound's stability and isotopic purity, making it an invaluable tool for researchers seeking precise analytical methods.

The chemical structure of Clomiphene-d5 N-Oxide consists of a phenanthrene core modified with a nitroso group at the N-position, alongside deuterated hydrogen atoms. This structural modification not only preserves the pharmacophoric features of clomiphene but also introduces unique isotopic properties that facilitate its use in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These analytical techniques are crucial for elucidating the metabolic pathways and interaction mechanisms of pharmaceutical compounds.

In recent years, the demand for high-purity deuterated compounds has surged due to their role in metabolomics and pharmacokinetic studies. Clomiphene-d5 N-Oxide serves as a benchmark compound for researchers investigating the metabolic stability and bioavailability of estrogenic drugs. Its applications extend to the development of reference standards for regulatory agencies, ensuring compliance with stringent quality control measures in pharmaceutical manufacturing.

One of the most compelling aspects of Clomiphene-d5 N-Oxide is its utility in studying estrogen receptor interactions. Clomiphene, a nonsteroidal SERM, is widely used in clinical settings to treat infertility by modulating estrogen receptors in the hypothalamic-pituitary-gonadal axis. The deuterated version retains these biological activities while offering improved detection sensitivity in diagnostic assays. This makes it particularly useful for researchers exploring new therapeutic strategies for reproductive health disorders.

The synthesis of Clomiphene-d5 N-Oxide presents unique challenges due to the delicate nature of the nitroso group and the need for precise isotopic labeling. Advanced synthetic methodologies, including catalytic hydrogenation and selective oxidation, are employed to achieve high yields and purity. These processes are often optimized using computational chemistry tools to predict reaction outcomes and minimize side products.

Recent advancements in analytical techniques have further highlighted the importance of Clomiphene-d5 N-Oxide. For instance, tandem mass spectrometry (LC-MS/MS) coupled with stable isotope dilution analysis (SIDA) has enabled researchers to quantify trace levels of clomiphene metabolites in biological samples with exceptional accuracy. This approach is particularly relevant for clinical pharmacology studies, where understanding drug-drug interactions and individual patient responses is critical.

The pharmaceutical industry has also recognized the value of Clomiphene-d5 N-Oxide in drug development pipelines. Its use as an internal standard in quantitative analysis helps ensure reproducibility across different experimental conditions. Moreover, its isotopic stability allows for long-term storage without degradation, reducing costs associated with frequent replenishment of reference materials.

From an academic perspective, Clomiphene-d5 N-Oxide has been instrumental in advancing our understanding of SERM mechanisms. Studies employing this compound have shed light on how structural modifications influence receptor binding affinity and downstream signaling pathways. Such insights are crucial for designing next-generation SERMs with improved efficacy and reduced side effects.

The environmental impact of using deuterated compounds like Clomiphene-d5 N-Oxide is another area of growing interest. While deuterium is environmentally benign, its incorporation into pharmaceuticals raises questions about long-term persistence and bioaccumulation potential. Researchers are actively investigating these concerns through ecotoxicological studies, ensuring that the benefits outweigh any ecological risks.

In conclusion, Clomiphene-d5 N-Oxide (CAS No: 1346606-55-0) represents a significant advancement in pharmaceutical research and analytical chemistry. Its unique isotopic properties make it an indispensable tool for studying drug metabolism, receptor interactions, and metabolic pathways. As scientific understanding evolves, this compound will continue to play a pivotal role in developing innovative therapies and improving diagnostic methodologies across multiple disciplines.